5-Bromo-4-(trifluoromethyl)pyridin-2-amine
Overview
Description
5-Bromo-4-(trifluoromethyl)pyridin-2-amine is a chemical compound with the molecular formula C6H4BrF3N2 . It is used as a building block in the synthesis of various pharmaceutical and agrochemical products .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, such as this compound, involves several steps. One method involves the regioselective deprotonation at C-3 with LDA followed by trapping with carbon dioxide . Another method involves the use of 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF), a key intermediate for the synthesis of fluazifop .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a bromine atom and a trifluoromethyl group attached to it . The molecular weight of this compound is 241.01 .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can undergo a Chichibabin reaction to introduce an additional amine group in the para-position .Physical and Chemical Properties Analysis
This compound is a solid compound . It has a melting point of 66-75 °C . The compound is soluble in methanol .Scientific Research Applications
Synthesis of Novel Pyridine-Based Derivatives : A study by Ahmad et al. (2017) demonstrated the use of 5-Bromo-4-(trifluoromethyl)pyridin-2-amine in the efficient synthesis of novel pyridine derivatives via Suzuki cross-coupling reactions. These derivatives showed potential as chiral dopants for liquid crystals and exhibited significant anti-thrombolytic and biofilm inhibition activities (Ahmad et al., 2017).
Spectroscopic and Optical Studies : Vural and Kara (2017) conducted spectroscopic characterization of 5-Bromo-2-(trifluoromethyl)pyridine, revealing its structure and properties through various spectroscopic techniques and computational methods. The study also investigated its antimicrobial activities and interaction with DNA (Vural & Kara, 2017).
Synthesis of 1-Substituted 4-Amino-2-(trifluoromethyl)-1H-pyrroles : Aquino et al. (2015) described a method to synthesize 1-substituted 4-amino-2-(trifluoromethyl)-1H-pyrroles starting from compounds including this compound. This method is noted for its simplicity, mild reaction conditions, and environmental friendliness (Aquino et al., 2015).
Synthesis of Highly Functionalized 4-Amino-2-(trifluoromethyl)-1H-pyrroles : Zanatta et al. (2021) explored the reactivity of 5-Bromo-1,1,1-trifluoro-4-methoxypent-3-en-2-one toward primary aliphatic amines, leading to the synthesis of a series of 1-alkyl-4-(aminoalkyl)-2-(trifluoromethyl)-1H-pyrroles (Zanatta et al., 2021).
Selective Amination of Polyhalopyridines : Ji et al. (2003) described the use of this compound in the selective amination of polyhalopyridines catalyzed by a palladium-Xantphos complex (Ji et al., 2003).
Regioselectivity in Chemical Reactions : Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with compounds including this compound, providing insights into the formation of specific pyrimidines (Doulah et al., 2014).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may be harmful if swallowed . Therefore, it is recommended to wear personal protective equipment, avoid ingestion and inhalation, and ensure adequate ventilation when handling this compound .
Future Directions
5-Bromo-4-(trifluoromethyl)pyridin-2-amine and its derivatives have potential applications in the pharmaceutical and agrochemical industries . They are used as key structural motifs in active agrochemical and pharmaceutical ingredients . It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future .
Relevant Papers The synthesis and application of trifluoromethylpyridines, including this compound, have been discussed in several papers . These papers provide valuable insights into the synthesis methods, applications, and future directions of these compounds .
Properties
IUPAC Name |
5-bromo-4-(trifluoromethyl)pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrF3N2/c7-4-2-12-5(11)1-3(4)6(8,9)10/h1-2H,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEWYLVDLWQPJGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1N)Br)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrF3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80651731 | |
Record name | 5-Bromo-4-(trifluoromethyl)pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80651731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
944401-56-3 | |
Record name | 5-Bromo-4-(trifluoromethyl)-2-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=944401-56-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-4-(trifluoromethyl)pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80651731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-4-(trifluoromethyl)pyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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